Cas no 1432681-83-8 (1-bromo-1,1-difluoro-3-phenylpropan-2-one)

• Product Name: 1-bromo-1,1-difluoro-3-phenylpropan-2-one
• CAS No: 1432681-83-8
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 4599678
• PubChem ID: 71757934
• Update Time: 2025-07-20

1-bromo-1,1-difluoro-3-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1,1-difluoro-3-phenylpropan-2-one

• Inchi： 1S/C9H7BrF2O/c10-9(11,12)8(13)6-7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： NPXQURIDBHHQMW-UHFFFAOYSA-N
• SMILES： C(Br)(F)(F)C(=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-bromo-1,1-difluoro-3-phenylpropan-2-one

Introduction to 1-bromo-1,1-difluoro-3-phenylpropan-2-one (CAS No. 1432681-83-8)

1-bromo-1,1-difluoro-3-phenylpropan-2-one, with the CAS number 1432681-83-8, is a fluorinated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents, which endow it with unique electronic and steric properties. The structural framework of this compound, featuring a phenyl group and a carbonyl moiety, makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

The bromo and fluoro functional groups in 1-bromo-1,1-difluoro-3-phenylpropan-2-one play a crucial role in its reactivity and utility. The bromine atom is highly electrophilic, making it an excellent site for nucleophilic substitution reactions, while the fluorine atoms introduce electron-withdrawing effects that can influence the reactivity of adjacent functional groups. These characteristics have made this compound a valuable building block in organic synthesis, enabling the construction of more complex molecules with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased lipophilicity. These attributes are particularly relevant in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The 1-bromo-1,1-difluoro-3-phenylpropan-2-one structure exemplifies how strategic incorporation of halogen atoms can modulate molecular behavior, making it an attractive candidate for further exploration.

One of the most compelling aspects of 1-bromo-1,1-difluoro-3-phenylpropan-2-one is its potential application in the synthesis of biologically active compounds. Researchers have leveraged its reactive sites to develop novel scaffolds for drug discovery. For instance, the bromine atom has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings to introduce aryl or heteroaryl groups. Similarly, the carbonyl functionality can undergo reduction or condensation reactions to form alcohols or ketones, further expanding its synthetic utility.

The fluoro substituents in this molecule also contribute to its pharmacological relevance. Fluorine atoms are known to influence drug-receptor interactions by altering electronic distributions and steric hindrance. This has led to the development of fluorinated analogs with improved binding affinities and selectivity. For example, studies have shown that fluorine-containing compounds often exhibit greater resistance to metabolic degradation, leading to prolonged half-lives and enhanced therapeutic effects.

Recent advancements in computational chemistry have further highlighted the importance of 1-bromo-1,1-difluoro-3-phenylpropan-2-one as a key intermediate. Molecular modeling techniques have been employed to predict how modifications at the bromine and fluorine positions can impact biological activity. These studies have provided valuable insights into structure-activity relationships (SAR), guiding medicinal chemists in designing more effective drug candidates.

The agrochemical industry has also benefited from the use of bromo and fluoro containing compounds like 1-bromo-1,1-difluoro-3-phenylpropan-2-one. Fluorinated agrochemicals often demonstrate improved stability under environmental conditions and enhanced efficacy against pests. The unique reactivity of this compound allows for the synthesis of novel pesticides with optimized properties for agricultural applications.

From a synthetic chemistry perspective, 1-bromo-1,1-difluoro-3-phenylpropan-2-one serves as a versatile precursor for more complex molecules. Its ability to undergo various transformations makes it an indispensable tool in laboratory settings where rapid and efficient synthesis is required. The combination of bromine and fluorine functionality provides multiple pathways for functionalization, allowing chemists to tailor molecular structures with precision.

The industrial production of bromo and fluoro substituted compounds like 1-bromo-1,1-difluoro-3-phenylpropan-2-one has seen significant advancements in recent years. New methodologies have been developed to improve yield and reduce waste during synthesis. These innovations are crucial for meeting the growing demand for specialized chemicals in pharmaceuticals and agrochemicals while adhering to environmental regulations.

In conclusion, 1-bromo - 11 - difluor o - 3 - phen ylpr op an - 22 - on e (CAS No . 143268 18 - 83 - 88 ) remains one o fthe most promis ing compo und s i nthe field o forgani c chemistry . Its unique structural features , coupled wi th recent advances i n synthetic an d computational methods , position i t as a key intermediate i n both pharmaceutical an d agrochemical research . As scientists continue t o explore its potential , new applications an d derivatives are likely t o emerge , further solidifying its importance i n modern chemical synthesis . p >